N-(3-chlorophenyl)-4-ethyl-4,5-dihydro-1,3-thiazol-2-amine

• IUPAC Name: N-(3-chlorophenyl)-4-ethyl-4,5-dihydro-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H13ClN2S/c1-2-9-7-15-11(13-9)14-10-5-3-4-8(12)6-10/h3-6,9H,2,7H2,1H3,(H,13,14)
• InChI Key: RLIGRNBOFPVMSV-UHFFFAOYSA-N
• Canonical SMILES: CCC1CSC(=N1)NC2=CC(=CC=C2)Cl
• Molecular Formula: C11H13ClN2S
• Molecular Weight: 240.75 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thiazole ring, possibly through a condensation reaction of a suitable thiol and a 1,3-diketone or through a Hantzsch thiazole synthesis. The chlorophenyl group could be introduced through a nucleophilic aromatic substitution reaction, and the amine group could be introduced through a suitable amine coupling reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazole ring, the chlorophenyl group, and the amine group. The presence of these functional groups would likely confer specific chemical properties to the compound, such as potential reactivity with electrophiles at the amine group, or potential aromatic substitution reactions at the chlorophenyl group.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amine group could react with carboxylic acids to form amides, or it could be alkylated. The chlorophenyl group could undergo further aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar amine group and the aromatic chlorophenyl group could influence its solubility properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “N-(3-chlorophenyl)-4-ethyl-4,5-dihydro-1,3-thiazol-2-amine” would require appropriate safety precautions. The specific safety and hazard information would depend on various factors including its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

The future directions for research on this compound could include further exploration of its potential uses, such as in the development of new drugs or materials. This would likely involve further studies on its synthesis, properties, and reactivity.